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Compound of Interest

Compound Name: NTRC 0066-0

Cat. No.: B609676

For laboratory personnel handling NTRC 0066-0, a selective threonine tyrosine kinase (TTK)
inhibitor, adherence to strict safety and disposal protocols is paramount to ensure personal
safety and environmental protection. This document provides essential guidance on the proper
handling, storage, and disposal of this compound.

Key Safety and Hazard Information

NTRC 0066-0 is classified as harmful if swallowed and is very toxic to aquatic life with long-
lasting effects[1]. All personnel must be familiar with the following safety data.

Hazard Classification GHS Code Precautionary Statement

Acute toxicity, Oral (Category

2) H302 Harmful if swallowed.[1]
Acute aquatic toxicity ) o

H400 Very toxic to aquatic life.[1]
(Category 1)
Chronic aquatic toxicity HA10 Very toxic to aquatic life with
(Category 1) long lasting effects.[1]

Proper Disposal Protocol

The primary directive for the disposal of NTRC 0066-0 is to prevent its release into the
environment[1]. All waste containing this compound must be treated as hazardous and
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disposed of through an approved waste disposal plant[1].
Step-by-Step Disposal Procedure:
e Waste Collection:

o Collect all waste materials, including unused product, contaminated consumables (e.g.,
pipette tips, gloves, vials), and cleaning materials, in a designated and clearly labeled
hazardous waste container.

o Ensure the container is compatible with the chemical and is kept tightly sealed when not in
use.

e Labeling:

o The waste container must be labeled in accordance with local, state, and federal
regulations for hazardous chemical waste. The label should clearly identify the contents as
"Hazardous Waste: NTRC 0066-0".

o Storage of Waste:

o Store the sealed waste container in a cool, well-ventilated area, away from incompatible
materials such as strong acids, alkalis, and strong oxidizing/reducing agents[1].

o The storage area should be secure and have secondary containment to prevent
environmental release in case of a leak.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.

o Provide the waste manifest with all necessary information about the chemical.

Accidental Release Measures

In the event of a spill or accidental release, the following procedures should be followed
immediately:
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o Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate
ventilation[1].

o Personal Protective Equipment (PPE): Before attempting to clean the spill, don appropriate
PPE, including safety goggles, chemical-resistant gloves, and a lab coat. For larger spills or
where dust may be generated, respiratory protection may be necessary[1].

e Containment and Cleanup:

o For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding material
such as diatomite or universal binders[1].

o For solid spills, carefully sweep or scoop the material to avoid creating dust.

o Decontamination: Decontaminate the affected surfaces and equipment by scrubbing with
alcohol[1].

o Disposal of Cleanup Materials: All contaminated cleaning materials must be collected and
disposed of as hazardous waste, following the procedures outlined above[1].

Logical Workflow for NTRC 0066-0 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of NTRC 0066-0.
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Start: Handling NTRC 0066-0
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Caption: Workflow for the routine and emergency disposal of NTRC 0066-0.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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